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Compound of Interest

Compound Name: Agrocybin

Cat. No.: B1578648

Introduction: The term "Agrocybin" presents a notable case of ambiguity within scientific
literature, referring to two distinct chemical entities isolated from fungi. This technical guide
aims to provide a comprehensive overview of both molecules for researchers, scientists, and
drug development professionals. The first, a 9 kDa peptide from Agrocybe cylindracea, exhibits
well-documented antifungal and antiviral properties. The second is a small polyacetylene
molecule, 8-hydroxyocta-2,4,6-triynamide, whose specific biological activities and origins are
less thoroughly detailed in publicly accessible literature. This document will address each
molecule in separate, dedicated sections, providing available data on their physical and
chemical properties, experimental protocols for their study, and visualizations of relevant
pathways and structures.

Part 1: Agrocybin, the Antifungal Peptide

Agrocybin (peptide) is a 9 kDa protein isolated from the edible mushroom Agrocybe
cylindracea. It has demonstrated significant antifungal activity against various fungal species
and inhibitory effects on HIV-1 reverse transcriptase.

Physical and Chemical Properties of Agrocybin
(Peptide)
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Property Value Source

Molecular Mass 9 kDa [1]
Fruiting bodies of Agrocybe

Source cyIindricea o s

N-terminal Sequence ANDPQCLYGNVAAKF

Thermostability Stable up to 80°C [2]

ioloaical Activity of bin (Peptide)

IC50 /
Activity Target/Assay . Result
Concentration

Mycosphaerella

Antifungal arachidicola mycelial 125 pM Inhibition
growth
Antifungal Fusarium oxysporum Not specified Inhibition

o HIV-1 Reverse o
Antiviral ] 60 uM Inhibition
Transcriptase

Various bacterial

Antibacterial ) Up to 300 uM No inhibitory activity
species
o ) Hep G2 (hepatoma) No antiproliferative
Antiproliferative Up to 110 pM o
cells activity

. . . - Weaker activity than
Mitogenic Murine splenocytes Not specified )
Concanavalin A

Experimental Protocols: Agrocybin (Peptide)

1. Isolation and Purification of Agrocybin Peptide[1]

» Homogenization: Fresh fruiting bodies of Agrocybe cylindracea are homogenized in distilled
water.
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Centrifugation: The homogenate is centrifuged to remove solid debris, and the supernatant is
collected.

lon Exchange Chromatography (Step 1): The supernatant is applied to a DEAE-cellulose
column. Agrocybin is unadsorbed and collected in the flow-through fraction.

Affinity Chromatography: The unadsorbed fraction from the previous step is loaded onto an
Affi-gel blue gel column. Agrocybin is adsorbed and subsequently eluted.

lon Exchange Chromatography (Step 2): The eluted fraction is further purified by FPLC on a
Mono S column.

Gel Filtration: The final purification step involves FPLC-gel filtration on a Superdex 75
column to obtain purified Agrocybin.

. Antifungal Activity Assay[2]

Fungal mycelia are cultured on potato dextrose agar.
Varying concentrations of purified Agrocybin are added to the culture medium.

The inhibition of mycelial growth is observed and measured to determine the IC50 value.

. HIV-1 Reverse Transcriptase Inhibition Assay[2]

A commercially available HIV-1 reverse transcriptase assay kit is used.

The assay is performed according to the manufacturer's instructions, with the addition of
varying concentrations of Agrocybin.

The inhibitory effect on the enzyme's activity is quantified to determine the IC50 value.

Signaling Pathways and Experimental Workflows

While a specific signaling pathway for the Agrocybin peptide has not been definitively

elucidated, bioactive peptides from mushrooms are known to exert their effects through various

mechanisms, including membrane disruption and modulation of key cellular pathways such as
the NF-kB and MAPK pathways.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.dl.begellhouse.com/journals/708ae68d64b17c52,3202098327fc8e9d,7ad63a824a7aaf5b.html
https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.dl.begellhouse.com/journals/708ae68d64b17c52,3202098327fc8e9d,7ad63a824a7aaf5b.html
https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.benchchem.com/product/b1578648?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1578648?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Extraction & Initial Purification

:

Homogenization in dH20

:

Centrifugation

:

Crude Supernatant

:

DEAE-Cellulose Chromatography

:

Unadsorbed Fraction

FPLC Pu
v

rification

Affi-gel Blue Gel Chromatography

:

Mono S Cation Exchange

:

Superdex 75 Gel Filtration

:

Y

Bioac

tivity Assays

Antifungal Assay HIV-1 RT Inhibition Assay

Other Biological Assays

Click to download full resolution via product page

Caption: Workflow for the isolation and characterization of Agrocybin peptide.
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Chemical Structure of 8-hydroxyocta-2,4,6-triynamide Key Properties

HO-CH2-C=C-C=C-C=C-C(=0O)NH2 Formula: CBH5NO2 MW: 147.13 g/mol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Dual Identity of Agrocybin: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1578648#physical-and-chemical-properties-of-
agrocybin]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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